Cas no 344275-55-4 (1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one)

• Product Name: 1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one
• CAS No: 344275-55-4
• MF: C₁₂H₁₄ClNO₃S
• MW: 287.762461185455
• CID: 5270008
• Update Time: 2026-03-09

1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-3-(DIMETHYLAMINO)-2-(METHYLSULFONYL)-2-PROPEN-1-ONE
• (2Z)-1-(4-chlorophenyl)-3-(dimethylamino)-2-methanesulfonylprop-2-en-1-one
• 2-Propen-1-one, 1-(4-chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-
• (Z)-1-(4-chlorophenyl)-3-(dimethylamino)-2-methylsulfonylprop-2-en-1-one
• MLS000692037
• HMS2646L23
• SMR000333706
• 1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one

• Inchi： 1S/C12H14ClNO3S/c1-14(2)8-11(18(3,16)17)12(15)9-4-6-10(13)7-5-9/h4-8H,1-3H3/b11-8-
• InChI Key： GKDBUDMWWVZKFY-FLIBITNWSA-N
• SMILES： ClC1C=CC(=CC=1)C(/C(=C/N(C)C)/S(C)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 429
• XLogP3: 2
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one

Recent Advances in the Study of 1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one (CAS: 344275-55-4)

The compound 1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one (CAS: 344275-55-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of biologically active molecules. Its structural motif, featuring a chlorophenyl group, a dimethylamino substituent, and a methylsulfonyl moiety, makes it a valuable scaffold for drug discovery. Researchers have explored its utility in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds, demonstrating its broad applicability in medicinal chemistry.

One of the key advancements in the study of this compound involves its synthesis and optimization. A recent publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps. This method employs a palladium-catalyzed coupling reaction, which has been shown to be highly efficient and scalable, making it suitable for industrial applications. The study also reported on the compound's stability under various conditions, providing valuable data for its handling and storage.

In terms of biological activity, preliminary in vitro studies have revealed that 1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one exhibits promising inhibitory effects against several cancer cell lines. Mechanistic studies suggest that the compound interferes with key signaling pathways, including the PI3K/Akt and MAPK pathways, which are critical for cell proliferation and survival. These findings position the compound as a potential candidate for further development as an anticancer agent.

Additionally, recent research has explored the compound's potential as an anti-inflammatory agent. In a study published in Bioorganic & Medicinal Chemistry Letters, the compound was shown to inhibit the production of pro-inflammatory cytokines in macrophages, suggesting its utility in treating inflammatory diseases. The study also identified structural modifications that could enhance its activity and selectivity, paving the way for the design of next-generation anti-inflammatory drugs.

Despite these promising findings, challenges remain in the development of this compound for therapeutic use. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling subject for ongoing research. Future studies are expected to focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.

In conclusion, 1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one (CAS: 344275-55-4) represents a promising scaffold in medicinal chemistry, with applications ranging from anticancer to anti-inflammatory therapies. The latest research underscores its potential and highlights the need for continued investigation to fully realize its therapeutic benefits. This briefing serves as a valuable resource for researchers and professionals in the field, providing a concise yet comprehensive overview of the current state of knowledge on this compound.